2-amino-3,5-dichloro-N-hydroxybenzamide

• IUPAC Name: 2-amino-3,5-dichloro-N-hydroxybenzamide
• InChI: InChI=1S/C7H6Cl2N2O2/c8-3-1-4(7(12)11-13)6(10)5(9)2-3/h1-2,13H,10H2,(H,11,12)
• InChI Key: HIWHWBVENCBGDR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)NO)N)Cl)Cl
• Molecular Formula: C7H6Cl2N2O2
• Molecular Weight: 221.04 g/mol
• CAS No.: 1130-71-8

Description

2-amino-3,5-dichloro-N-hydroxybenzamide is a chemical compound with the molecular formula C7H6Cl2N2O2 and a molecular weight of 221.04 g/mol . It is known for its diverse applications in scientific research, particularly in the fields of pharmaceuticals and materials science.

Preparation Methods

The synthesis of 2-amino-3,5-dichloro-N-hydroxybenzamide typically involves the reaction of 2-amino-3,5-dichlorobenzoic acid with hydroxylamine . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-amino-3,5-dichloro-N-hydroxybenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino or hydroxyl groups are replaced by other functional groups.

Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or methanol, and catalysts to enhance reaction rates. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-amino-3,5-dichloro-N-hydroxybenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-amino-3,5-dichloro-N-hydroxybenzamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

2-amino-3,5-dichloro-N-hydroxybenzamide can be compared with other similar compounds, such as:

2-amino-3,5-dichlorobenzoic acid: This compound is a precursor in the synthesis of this compound.

2-amino-3,5-dichloropyridine: Another compound with similar structural features but different applications and properties.

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical reactivity and biological activity .